Cas no 1219912-58-9 (2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide)

• Product Name: 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• CAS No: 1219912-58-9
• MF: C₁₇H₂₁N₃O₂S₂
• MW: 363.497541189194
• CID: 6349015
• PubChem ID: 49671273
• Update Time: 2025-05-30

2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• 2-(cyclopentylsulfanyl)-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide
• 1219912-58-9
• F2342-0136
• 2-cyclopentylsulfanyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]acetamide
• VU0495008-1
• AKOS024642155
• 2-(cyclopentylthio)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide

• Inchi： 1S/C17H21N3O2S2/c21-16(12-24-13-4-1-2-5-13)18-9-10-20-17(22)8-7-14(19-20)15-6-3-11-23-15/h3,6-8,11,13H,1-2,4-5,9-10,12H2,(H,18,21)
• InChI Key： MJGBGYRYDCOLPP-UHFFFAOYSA-N
• SMILES： S(CC(NCCN1C(C=CC(C2=CC=CS2)=N1)=O)=O)C1CCCC1

Computed Properties

• Exact Mass: 363.10751927g/mol
• Monoisotopic Mass: 363.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide

Comprehensive Overview of 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 1219912-58-9)

The compound 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 1219912-58-9) is a specialized organic molecule with a unique structural framework. This compound has garnered significant attention in the field of medicinal chemistry and drug discovery due to its potential applications in targeting specific biological pathways. Researchers and pharmaceutical companies are increasingly interested in this molecule for its promising pharmacological properties, which could lead to the development of novel therapeutics.

The molecular structure of 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide features a thiophene ring and a dihydropyridazine core, which are known to contribute to its bioactivity. The presence of a cyclopentylsulfanyl group further enhances its binding affinity to certain enzyme targets. These structural attributes make it a valuable candidate for further research in drug development, particularly in areas such as inflammation, oncology, and metabolic disorders.

One of the key reasons why CAS No. 1219912-58-9 is trending in scientific discussions is its potential role in addressing unmet medical needs. For instance, recent studies have explored its efficacy as a modulator of specific protein kinases, which are often implicated in cancer progression. This aligns with the growing demand for targeted therapies that minimize side effects while maximizing therapeutic outcomes. Additionally, its unique chemical properties make it a subject of interest in computational chemistry and molecular modeling, where researchers aim to predict its interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. These processes require precise control of reaction conditions to ensure high yield and purity. The compound’s synthetic route has been optimized in recent years, making it more accessible for laboratory-scale production and further pharmacological evaluation.

In the context of market dynamics, the demand for innovative small molecules like CAS No. 1219912-58-9 is driven by the pharmaceutical industry’s focus on precision medicine. Companies are investing heavily in compounds that can be tailored to specific patient populations, and this molecule fits well within that paradigm. Furthermore, its potential applications in rare diseases and orphan drug development add to its commercial appeal, as these areas often benefit from expedited regulatory pathways and premium pricing.

Another area where 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide shows promise is in the field of agrochemicals. Preliminary studies suggest that derivatives of this compound could serve as eco-friendly pesticides or plant growth regulators. This is particularly relevant given the increasing global emphasis on sustainable agriculture and reducing the environmental footprint of chemical inputs.

For researchers and industry professionals seeking detailed information about CAS No. 1219912-58-9, it is essential to consult peer-reviewed journals, patent databases, and chemical supplier catalogs. The compound’s physicochemical properties, such as solubility, stability, and melting point, are critical for its formulation and delivery in potential therapeutic applications. Additionally, its safety profile and toxicological data are areas of active investigation to ensure compliance with regulatory standards.

In summary, 2-(cyclopentylsulfanyl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 1219912-58-9) represents a fascinating example of modern chemical innovation. Its multifaceted applications in medicine, agriculture, and materials science highlight its versatility and potential impact across industries. As research continues to uncover new insights into its mechanisms of action and practical uses, this compound is poised to remain a topic of significant scientific and commercial interest.